Cas no 1495333-95-3 (2-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-one)

• Product Name: 2-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-one
• CAS No: 1495333-95-3
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5209804
• PubChem ID: 65180146
• Update Time: 2025-06-13

2-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-one
• 2-Amino-1-(2,3-dihydrobenzo[b][1,4]dioxin-5-yl)ethan-1-one

• Inchi： 1S/C10H11NO3/c11-6-8(12)7-2-1-3-9-10(7)14-5-4-13-9/h1-3H,4-6,11H2
• InChI Key： QEYMEVVHCQDXTC-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C2C(=CC=C1)OCCO2)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-one

Introduction to 2-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-one (CAS No. 1495333-95-3)

2-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-one is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its CAS number 1495333-95-3, belongs to a class of heterocyclic derivatives characterized by a fused benzodioxin ring system linked to an amine-substituted ketone moiety. The unique structural features of this compound make it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The benzodioxin core, also known as 2,3-dihydro-1,4-benzodioxin, is a key structural motif that contributes to the compound's potential biological activity. This scaffold is found in several naturally occurring and synthetic molecules that exhibit diverse pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of an amino group at the C1 position and a ketone at the C2 position further enhances the compound's versatility, allowing for various chemical modifications and functionalizations.

In recent years, there has been a growing interest in exploring the therapeutic potential of benzodioxin derivatives due to their ability to interact with multiple biological targets. Studies have shown that these compounds can modulate enzyme activity, receptor binding, and intracellular signaling pathways, making them valuable tools for investigating disease mechanisms and developing novel therapeutic strategies. The specific substitution pattern in 2-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-one may confer unique pharmacokinetic and pharmacodynamic properties that distinguish it from other members of this chemical class.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Emerging research suggests that benzodioxin derivatives can interact with neurotransmitter systems involved in cognition, mood regulation, and pain perception. For instance, studies have demonstrated that certain benzodioxin-based molecules exhibit affinity for serotonin receptors and GABAergic pathways, which are implicated in conditions such as depression and anxiety. The amino-ketone moiety in 2-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-one may further enhance its ability to modulate these systems by serving as a bioisostere for other functional groups known to influence receptor binding.

The synthesis of 2-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-one presents an interesting challenge due to the complexity of its fused ring system. Advanced synthetic methodologies have been employed to construct the benzodioxin core efficiently while maintaining high regioselectivity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations have proven particularly useful in assembling this intricate molecular framework. The development of scalable synthetic routes is crucial for enabling further preclinical and clinical investigations into the compound's therapeutic potential.

Preclinical studies have begun to unravel the mechanistic basis of 2-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-one's biological effects. In vitro assays have revealed that this compound can inhibit the activity of key enzymes involved in inflammation and oxidative stress pathways. For example, it has shown inhibitory effects on cyclooxygenase (COX) enzymes and lipoxygenase (LOX), which are central mediators of inflammatory responses. Additionally, the compound exhibits antioxidant properties by scavenging reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

The benzodioxin scaffold also interacts with specific binding sites on cell membranes and intracellular receptors. Research indicates that these interactions can lead to altered signaling cascades that regulate cell growth, differentiation, and apoptosis. The amino group at the C1 position may play a critical role in mediating these interactions by forming hydrogen bonds or ionic interactions with target proteins or nucleic acids. Further structural characterization using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy could provide valuable insights into the molecular basis of its biological activity.

One particularly promising area of investigation is the potential application of 2-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-one in treating neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Preliminary data suggest that benzodioxin derivatives can modulate cholinergic pathways by influencing acetylcholinesterase activity or nicotinic receptor function. The presence of both an amino group and a ketone group in this compound may allow it to interact with multiple targets within the cholinergic system simultaneously. This multitarget engagement could enhance therapeutic efficacy while minimizing side effects associated with single-target drugs.

The pharmacokinetic profile of 2-amino-1-(2,3-dihydro-1,4-benzodioxin)-5 -yl]ethan - ione is another critical factor determining its clinical utility. Absorption, distribution, metabolism, excretion (ADME) studies are essential for understanding how this compound behaves within the body after administration. Factors such as solubility in aqueous environments versus lipids will influence its bioavailability across different tissues; metabolic stability will determine how long it remains active within biological systems; while excretion pathways will dictate how quickly it is cleared from circulation . Advanced computational modeling techniques , including molecular dynamics simulations , can predict ADME properties before costly experimental trials begin , thereby accelerating drug development timelines .

Future directions for research on CAS No 1495333 -95 - 3 include exploring its potential as an intermediate or lead compound for structure-based drug design . By leveraging high-throughput screening technologies coupled with computational chemistry methods , researchers can rapidly identify analogs with improved potency , selectivity , or pharmacokinetic properties . Additionally , investigating prodrug strategies might enhance delivery systems , allowing targeted release at specific sites within affected tissues . Collaborative efforts between academic laboratories , pharmaceutical companies , & regulatory agencies will be instrumental in advancing translation from bench science towards clinical applications .